Cas no 799262-10-5 (2H-1-Benzopyran-2-one, 5,6,8-trichloro-4-hydroxy-)

• Product Name: 2H-1-Benzopyran-2-one, 5,6,8-trichloro-4-hydroxy-
• CAS No: 799262-10-5
• MF: C₉H₃Cl₃O₃
• MW: 265.477319955826
• CID: 531437
• PubChem ID: 71402468
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 5,6,8-trichloro-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 5,6,8-trichloro-4-hydroxy-
• 5,6,8-trichloro-4-hydroxychromen-2-one
• 5,6,8-Trichloro-4-hydroxy-2H-1-benzopyran-2-one
• 799262-10-5
• DTXSID40823432

• Inchi： 1S/C9H3Cl3O3/c10-3-1-4(11)9-7(8(3)12)5(13)2-6(14)15-9/h1-2,13H
• InChI Key： QITKCAKVPKXYJB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C2=C1C(=CC(=O)O2)O)Cl)Cl

Computed Properties

• Exact Mass: 263.914777g/mol
• Monoisotopic Mass: 263.914777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų